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Compound of Interest

Compound Name: 2-Methyldecanal

Cat. No.: B1664147

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the odor profile of the
aromatic compound 2-Methyldecanal. The information presented herein is curated for
professionals in research, scientific, and drug development fields, offering a detailed
exploration of its sensory characteristics, the methodologies for their determination, and the
underlying biochemical pathways of its perception.

Physicochemical and Olfactory Properties of 2-
Methyldecanal

2-Methyldecanal is a branched-chain aldehyde known for its potent and complex aroma,
making it a valuable ingredient in the fragrance industry.[1][2] Its distinct scent profile is
characterized by a combination of citrus, waxy, green, and aldehydic notes.[2][3][4] The odor is
described as having a high strength, and for sensory evaluation, it is recommended to be
assessed in a diluted solution, typically 1.00% in a solvent like dipropylene glycol.[3]

Table 1: Physicochemical Properties of 2-Methyldecanal
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Property Value Reference(s)
Chemical Name 2-Methyldecanal [415]
Aldehyde C-11 MOA, Methyl
Synonyms [3114]
Octyl Acetaldehyde
CAS Number 19009-56-4 [31[5]
Molecular Formula C11H220 [4115]
Molecular Weight 170.29 g/mol [5]
Appearance Colorless liquid [2][4]
Boiling Point 170.00 °C @ 760.00 mm Hg [3]
Flash Point 178.00 °F. TCC (81.11 °C.) [3]
N _ 0.81100 to 0.82700 @ 25.00
Specific Gravity oc [3]
_ 1.42500 to 1.43500 @ 20.00
Refractive Index oc [3]
- Soluble in alcohol, practically
Solubility ) ] [3]
insoluble in water
Table 2: Qualitative Odor Profile of 2-Methyldecanal
Odor Descriptor Description Reference(s)

Primary Notes

Citrus, Aldehydic

[21(31[4]

Secondary Notes

Waxy, Green, Fresh, Dry,
Watery

[1](3]

Flavor Profile

Citrus, Aldehydic, Fatty,
Herbal, Waxy, Rind, Soapy,

[3]

Incense
Odor Strength High [3]
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Despite extensive literature searches, specific quantitative data for the odor detection and
recognition thresholds of 2-Methyldecanal are not readily available in published scientific
literature. The determination of these values would require specific experimental studies.

Experimental Protocols for Odor Profile
Determination

The characterization of the odor profile of a volatile compound like 2-Methyldecanal involves a
combination of instrumental analysis and sensory evaluation. The following protocols are based
on established methodologies in the field of flavor and fragrance analysis.[6][7][8][9]

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to identify the specific
volatile compounds in a sample that contribute to its overall aroma.[6][10][11]

Objective: To separate the volatile components of a 2-Methyldecanal sample and identify the
retention times of odor-active compounds.

Methodology:
» Sample Preparation: A diluted solution of 2-Methyldecanal (e.g., 1% in ethanol) is prepared.

¢ Instrumentation: A gas chromatograph equipped with a sniffing port (olfactometer) is used.
The GC column effluent is split, with one part directed to a standard detector (e.g., Flame
lonization Detector or Mass Spectrometer) and the other to the sniffing port.

e GC Conditions:

o

Column: A non-polar or medium-polarity capillary column is typically used for aroma
compounds.

Carrier Gas: Helium at a constant flow rate.

o

[¢]

Oven Temperature Program: An initial temperature of around 40°C is held for a few
minutes, followed by a ramp up to a final temperature of approximately 250°C.
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o Injector and Detector Temperatures: Maintained at a temperature sufficient to ensure
volatilization and prevent condensation.

o Olfactometry: A trained sensory panelist sniffs the effluent from the sniffing port and records
the time, duration, and description of any detected odors.

o Data Analysis: The olfactometry data is correlated with the chromatogram from the
instrumental detector to identify the retention times of the odor-active compounds.
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Figure 1: Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.

Quantitative Descriptive Analysis (QDA)

Quantitative Descriptive Analysis (QDA) is a sensory evaluation method used to identify and
quantify the sensory attributes of a product.[9][12]

Objective: To obtain a detailed and quantitative description of the odor profile of 2-
Methyldecanal.

Methodology:

o Panelist Selection and Training: A panel of 8-12 individuals is selected based on their
sensory acuity and ability to articulate perceptions. The panel undergoes intensive training to
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develop a consensus vocabulary (lexicon) to describe the aroma of 2-Methyldecanal and to
calibrate their use of an intensity scale.

Lexicon Development: The panel is presented with the 2-Methyldecanal sample and
reference standards representing different aroma notes (e.g., citrus, waxy, green). Through
discussion, a list of descriptive terms is generated and defined.

Sample Evaluation: Samples of 2-Methyldecanal (at a standardized dilution) are presented
to the panelists in a controlled environment (individual booths with controlled temperature,
humidity, and lighting). Panelists independently rate the intensity of each attribute from the
lexicon on a line scale (e.g., a 15-cm line anchored with "low" and "high™).

Data Analysis: The data from the individual panelists are collected and analyzed statistically
to generate a quantitative sensory profile of the compound. This is often visualized using a
spider or radar plot.
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Figure 2: Quantitative Descriptive Analysis (QDA) Workflow.

Olfactory Signaling Pathway for Aldehyde
Perception

The perception of 2-Methyldecanal, like other odorants, is initiated by its interaction with
olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal
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epithelium.[13][14] These receptors are G-protein coupled receptors (GPCRs).[13][15] While
the specific OR that binds to 2-Methyldecanal has not yet been identified ("deorphanized"), the
general signal transduction cascade for odorants is well-established.[14][15][16]

Upon binding of an odorant molecule to its specific OR, a conformational change in the
receptor activates an associated G-protein, Gaolf.[15][17] This, in turn, activates adenylyl
cyclase, which catalyzes the conversion of ATP to cyclic AMP (CAMP).[15][17] The increase in
intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, leading to an influx of
cations (primarily Ca2* and Na*) and depolarization of the neuron.[13][15][18] This
depolarization generates an action potential that is transmitted to the olfactory bulb in the brain,
where the information is processed, leading to the perception of smell.[17]

An interesting area of research suggests that some aldehyde-specific ORs may not bind to the
aldehyde directly but rather to its hydrated form, a 1,1-geminal diol, which exists in equilibrium
with the aldehyde in the aqueous environment of the nasal mucus. This mechanism could
contribute to the specificity of aldehyde recognition.
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Figure 3: Generalized Olfactory Signal Transduction Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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